Cas no 188666-34-4 (N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine)

N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-
• N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
• N-ACETYL-4,6-(P-METHOXYBENZYLACETAL)-2-DEOXY-1-O-METHYL-A-D-GALACTOSAMINE
• N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-α-D-galactosamine
• Methyl 2-(Acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-a-D-galactopyranoside
• Methyl 2-(Acetylamino)-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-α-D-galactopyranoside
• N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-a-D-galactosamine
• N-Acetyl-4,6-(p-methoxybenzylidene)-2-deoxy-1-O-methyl-alpha-D-galactosamine
• N-((4AR,6S,7R,8R,8aR)-8-hydroxy-6-methoxy-2-(4-methoxyphenyl)hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• N-[(4aR,6S,7R,8R,8aR)-8-hydroxy-6-methoxy-2-(4-methoxyphenyl)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• W-203803
• 188666-34-4
• SCHEMBL26123890
• +Expand

• InChIKey： BQXAGUXLANKRHQ-GCOOTTDNSA-N
• Inchi： InChI=1S/C17H23NO7/c1-9(19)18-13-14(20)15-12(24-17(13)22-3)8-23-16(25-15)10-4-6-11(21-2)7-5-10/h4-7,12-17,20H,8H2,1-3H3,(H,18,19)/t12?,13-,14+,15-,16?,17-/m0/s1
• SMILES： COC1C=CC(C2OCC3O[C@@H]([C@H]([C@@H](O)[C@H]3O2)NC(=O)C)OC)=CC=1

Computed Properties

• Exact Mass: 353.14745207g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 353.14745207g/mol
• Heavy Atom Count: 25
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• LogP: 0.73700
• PSA: 95.48000
• Refractive Index: 1.565
• Melting Point: 220-222°C